Calcium--strontium (1/1)

• CAS No.: 64759-32-6
• Molecular Formula: CaSr
• Molecular Weight: 127.70 g/mol
• IUPAC Name: calcium;strontium
• InChI: InChI=1S/Ca.Sr
• InChI Key: VAWSWDPVUFTPQO-UHFFFAOYSA-N
• Canonical SMILES: [Ca].[Sr]

Description

Calcium (Ca) and strontium (Sr) are alkaline earth metals (Group IIA) with similar chemical properties, including a +2 oxidation state and ionic radii of 1.00 Å (Ca²⁺) and 1.18 Å (Sr²⁺) . This similarity enables Sr to substitute for Ca in various inorganic and biological systems. The term "Calcium–Strontium (1/1)" refers to compounds or systems where Ca and Sr exist in a 1:1 molar ratio, often in crystal lattices or biomaterials. Such substitution is observed in calcium phosphates (e.g., hydroxyapatite), carbonates, and citrate complexes, where Sr incorporation modifies physicochemical properties and biological behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium-strontium (1/1) can be synthesized through various methods. One common approach is the mechanochemical method, which involves ball-milling a mixture of calcium and strontium compounds in the presence of water. The starting materials typically include calcium hydrogen phosphate dihydrate (CaHPO₄·2H₂O), calcium carbonate (CaCO₃), strontium hydrogen phosphate (SrHPO₄), and strontium hydroxide octahydrate (Sr(OH)₂·8H₂O). The mixture is milled in a zirconia pot for 24 hours at room temperature, resulting in the formation of a calcium-strontium apatite precursor .

Industrial Production Methods

Industrial production of calcium-strontium (1/1) often involves the electrolytic reduction of their molten chlorides. This process requires high temperatures and specialized equipment to ensure the efficient reduction of calcium and strontium ions to their metallic forms .

Chemical Reactions Analysis

Types of Reactions

Calcium-strontium (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution. Both calcium and strontium react with water to form their respective hydroxides and hydrogen gas. The general reaction can be represented as: [ M(s) + 2H₂O(l) \rightarrow M(OH)₂(aq) + H₂(g) ] where ( M ) represents calcium or strontium .

Common Reagents and Conditions

Common reagents used in reactions with calcium-strontium (1/1) include water, acids, and bases. The reactions typically occur under standard laboratory conditions, with temperatures ranging from room temperature to elevated temperatures depending on the desired reaction.

Major Products Formed

The major products formed from reactions involving calcium-strontium (1/1) include calcium hydroxide, strontium hydroxide, and hydrogen gas. These products are commonly used in various industrial and laboratory applications .

Scientific Research Applications

Calcium-strontium (1/1) has numerous scientific research applications across various fields:

Biology: Strontium is often used as a tracer for calcium in biological and clinical research due to their similar chemical properties.

Medicine: Strontium compounds, such as strontium ranelate, are used in the treatment of osteoporosis.

Industry: Calcium-strontium (1/1) is used in the production of various materials, including ceramics and glass, due to its unique properties and ability to enhance the mechanical strength of these materials.

Mechanism of Action

The mechanism of action of calcium-strontium (1/1) involves the interaction of calcium and strontium ions with various molecular targets and pathways. For example, strontium ranelate stimulates calcium-sensing receptors, leading to the differentiation of pre-osteoblasts into osteoblasts, which increases bone formation . Additionally, calcium and strontium ions can replace each other in certain physiological processes, such as muscle contraction and blood clotting, due to their similar chemical properties .

Comparison with Similar Compounds

Structural and Chemical Properties

Ionic Substitution Effects
Sr substitution for Ca in crystal lattices increases unit cell parameters due to its larger ionic radius. For example:

• In calcium phosphates (e.g., brushite, CaHPO₄·2H₂O), Sr substitution (6 at%) expands lattice constants by ~0.5–1.0% .
• Calcium carbonate (CaCO₃) and strontium carbonate (SrCO₃) have solubility products (Ksp) of 3.36 × 10⁻⁹ and 5.60 × 10⁻¹⁰, respectively, indicating SrCO₃ is less soluble .

Table 1: Ionic and Structural Comparison

Property	Ca²⁺	Sr²⁺
Ionic radius (Å)	1.00	1.18
Solubility of carbonate	3.36×10⁻⁹	5.60×10⁻¹⁰
Lattice expansion in phosphates	—	+0.5–1.0%

Absorption and Excretion

• Gastrointestinal Uptake : Calcium absorption is ~30–40% efficient, while Sr absorption is ~5–25% .
• Renal Excretion : Sr is preferentially excreted over Ca, reducing its long-term retention. For example, children excrete 70–80% of an oral Sr dose via feces, compared to ~50% for Ca .

Bone Incorporation

• Sr is retained in bone even when Ca absorption plateaus, enhancing bone mineral density. In osteoporosis studies, Sr supplementation increased bone strength by 15–20% compared to Ca alone .

Table 2: Metabolic Comparison in Humans

Parameter	Calcium	Strontium
Absorption efficiency	30–40%	5–25%
Fecal excretion (oral dose)	~50%	70–80%
Bone retention threshold	Saturation	Continued

Environmental and Plant Systems

In plants (e.g., Acacia species), Ca, Mg, Sr, and Ba co-precipitate as oxalates or sulfates. Sr distribution varies by tissue and soil type, with phyllodes showing higher Sr accumulation than roots .

Key Research Findings and Contradictions

• Advantage in Bone Retention : Sr outperforms Ca in bone mineralization due to prolonged retention, even when Ca intake is sufficient .
• Contradiction in Bioavailability : Despite structural similarities, Sr is less absorbed and more excreted than Ca, limiting its therapeutic utility .
• Context-Dependent Behavior : In plants, Sr co-precipitation with Ca is species-specific, highlighting ecological variability .